Cas no 15521-07-0 (1-Azoniabicyclo[2.2.2]octane,1-methyl-2-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2))

• Product name: 1-Azoniabicyclo[2.2.2]octane,1-methyl-2-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2)
• CAS No: 15521-07-0
• MF: C₁₅H₃₀N₂O₂^.₂I
• MW: 493.9807
• CID: 181843
• PubChem ID: 85863

1-Azoniabicyclo[2.2.2]octane,1-methyl-2-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Azoniabicyclo[2.2.2]octane,1-methyl-2-[[2-(trimethylammonio)propoxy]carbonyl]-, iodide (1:2)
• 15521-07-0
• TRIMETHYL-[1-(1-METHYL-1-AZONIABICYCLO[2.2.2]OCTANE-7-CARBONYL)OXYPROPAN-2-YL]AZANIUM DIIODIDE
• DTXSID20935163
• AKOS030241884
• 1-Methyl-2-{[2-(trimethylazaniumyl)propoxy]carbonyl}-1-azabicyclo[2.2.2]octan-1-ium diiodide
• Quinuclidinium, 2-carboxy-1-methyl-, iodide, ester with (2-hydroxy-1-methylethyl)trimethylammonium iodide
• Of-1703

• Inchi： InChI=1S/C15H30N2O2.2HI/c1-12(16(2,3)4)11-19-15(18)14-10-13-6-8-17(14,5)9-7-13;;/h12-14H,6-11H2,1-5H3;2*1H/q+2;;/p-2
• InChI Key： SNTRNYFGXUVYFR-UHFFFAOYSA-L
• SMILES： [I-].[I-].C[N+](C(COC(C1CC2CC[N+]1(CC2)C)=O)C)(C)C

Computed Properties

• Exact Mass: 493.804
• Monoisotopic Mass: 524.03967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3